Cas no 2228360-04-9 (4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228360-04-9
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6547504
• PubChem ID: 165721831
• Update Time: 2025-06-13

4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid
• 2228360-04-9
• EN300-1779388

• Inchi： 1S/C10H13NO3S/c12-7-1-3-10(4-2-7,9(13)14)8-5-15-6-11-8/h5-7,12H,1-4H2,(H,13,14)
• InChI Key： XFOIKCNOZJFLSA-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1(C(=O)O)CCC(CC1)O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.7Ų

Additional information on 4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid

Introduction to 4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2228360-04-9)

4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid, identified by the CAS number 2228360-04-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexane core substituted with a hydroxyl group and a thiazole moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydrophilic and lipophilic functional groups makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid incorporates key pharmacophoric elements that are frequently observed in bioactive molecules. The cyclohexane ring provides a rigid scaffold, enhancing the compound's stability and interaction with biological targets, while the thiazole ring is known for its versatility in medicinal chemistry due to its ability to engage in hydrogen bonding and metal coordination. The hydroxyl group at the 4-position further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that 4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for therapeutic intervention. The thiazole moiety, in particular, has been extensively studied for its antimicrobial and anti-inflammatory properties, further supporting the exploration of this molecule in drug development.

In vitro experiments have demonstrated promising preliminary results regarding the biological activity of 4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid. These studies indicate that the compound exhibits moderate inhibitory effects on certain kinases and transcription factors, which are critical targets in oncology and immunology. The hydroxyl group appears to play a crucial role in modulating these interactions, suggesting that structural modifications could enhance its potency and selectivity.

The synthesis of 4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid presents an intriguing challenge for organic chemists due to its complex stereochemistry. Traditional synthetic routes involve multi-step reactions, including cyclization and functional group transformations, which require careful optimization to achieve high yields and enantiopurity. Recent methodologies employing transition metal catalysis have shown promise in streamlining these processes, making it feasible to produce larger quantities of the compound for further characterization.

One of the most compelling aspects of 4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid is its potential for structural diversification. By modifying either the cyclohexane ring or the thiazole moiety, chemists can generate a library of derivatives with tailored biological properties. This flexibility opens up avenues for exploring novel therapeutic strategies across various disease areas. For instance, analogs with enhanced solubility or improved metabolic stability could be developed to address limitations associated with oral administration.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid. These computational tools can predict pharmacokinetic parameters and identify potential liabilities early in the development process, saving time and resources. As such, this compound represents an excellent example of how interdisciplinary approaches can enhance medicinal chemistry research.

Future research directions may focus on exploring the pharmacological profile of 4-hydroxy-1-(1,3-thiazol-4-yl)cyclohexane-1-carboxylic acid in vivo. Preclinical studies in animal models will provide insights into its efficacy and safety profiles before moving into human trials. Additionally, investigating its mechanism of action will be crucial for understanding how it interacts with biological systems at a molecular level.

In conclusion, 4-hydroxy - 1 - ( 1 , 3 - thia z ol - 4 - yl ) c yclo hex ane - 1 - car boxylic ac id ( C A S N o . 2 2 2 8 3 6 0 - 0 4 - 9 ) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structure , coupled with promising preliminary data , positions it as a valuable asset in the quest for novel therapeutics . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing unmet medical needs.